![molecular formula C19H21N5O3S B2390945 2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide CAS No. 898622-56-5](/img/structure/B2390945.png)
2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
The synthesis and anticancer evaluation of derivatives related to the given compound have been studied. A notable work involves the preparation of various derivatives through a series of chemical reactions, which were then screened for anticancer activity against a wide range of cancer cell lines. These studies highlight the potential of such compounds in cancer research, particularly in the development of new anticancer agents (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
Enzyme Inhibition
Another significant area of research involves the investigation of enzyme inhibition properties. Novel heterocyclic compounds derived from similar structures have been synthesized and evaluated for their inhibitory activity against lipase and α-glucosidase enzymes. These studies are crucial for understanding how such compounds can be utilized in the treatment of diseases related to enzyme dysregulation (Bekircan, Ülker, & Menteşe, 2015).
Antimicrobial Activities
Research on the antimicrobial properties of 1,2,4-triazole derivatives, including those structurally related to the mentioned compound, demonstrates their effectiveness against various microorganisms. These compounds have been synthesized and tested for their antimicrobial efficacy, providing valuable insights into their potential use as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Pharmaceutical Applications
Further investigations into the synthesis of related compounds and their potential pharmaceutical applications have been conducted. This includes the development of novel analgesics and anti-inflammatory agents derived from paracetamol metabolites, highlighting the versatility of these compounds in drug development (Sinning, Watzer, Coste, Nüsing, Ott, Ligresti, Di Marzo, & Imming, 2008).
Chemical Synthesis and Modification
The chemical synthesis and modification of such compounds play a critical role in expanding their potential applications. Research efforts have been focused on developing efficient synthesis methods and exploring various chemical modifications to enhance their biological activities and pharmacological profiles (Sakai, Takenaka, Koike, Hira, & Mori, 2022).
properties
IUPAC Name |
2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3S/c1-26-15-7-3-13(4-8-15)11-17-22-23-19(24(17)20)28-12-18(25)21-14-5-9-16(27-2)10-6-14/h3-10H,11-12,20H2,1-2H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXRICSWYYIZHGS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.